Cas no 1119452-27-5 (1-{Butyl(ethyl)aminosulfonyl}piperidine-4-carboxylic Acid)

• Product Name: 1-{Butyl(ethyl)aminosulfonyl}piperidine-4-carboxylic Acid
• CAS No: 1119452-27-5
• MF: C₁₂H₂₄N₂O₄S
• MW: 292.394962310791
• MDL: MFCD12027195
• CID: 1074684
• PubChem ID: 25219592
• Update Time: 2025-06-08

1-{Butyl(ethyl)aminosulfonyl}piperidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-{[Butyl(ethyl)amino]sulfonyl}piperidine-4-carboxylic acid
• AKOS000265619
• 1-([Butyl(ethyl)amino]sulfonyl)piperidine-4-carboxylic acid
• 1-[butyl(ethyl)sulfamoyl]piperidine-4-carboxylic acid
• 1-(N-Butyl-N-ethylsulfamoyl)piperidine-4-carboxylicacid
• BBL005241
• 1119452-27-5
• VS-01563
• STK503933
• ALBB-006463
• CS-0318795
• MFCD12027195
• 1-(N-Butyl-N-ethylsulfamoyl)piperidine-4-carboxylic acid
• 1-{Butyl(ethyl)aminosulfonyl}piperidine-4-carboxylic Acid

• MDL： MFCD12027195
• Inchi： 1S/C12H24N2O4S/c1-3-5-8-13(4-2)19(17,18)14-9-6-11(7-10-14)12(15)16/h11H,3-10H2,1-2H3,(H,15,16)
• InChI Key： YONWZKYBISAJPK-UHFFFAOYSA-N
• SMILES： S(N(CC)CCCC)(N1CCC(C(=O)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 292.14567842g/mol
• Monoisotopic Mass: 292.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 86.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-{Butyl(ethyl)aminosulfonyl}piperidine-4-carboxylic Acid

Professional Introduction to 1-{Butyl(ethyl)aminosulfonyl}piperidine-4-carboxylic Acid (CAS No. 1119452-27-5)

1-{Butyl(ethyl)aminosulfonyl}piperidine-4-carboxylic Acid, with the CAS number 1119452-27-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a piperidine core functionalized with a sulfonyl group and an amine substituent, which makes it a versatile scaffold for the development of novel bioactive agents. The structural features of this compound contribute to its potential applications in drug discovery, particularly in the design of molecules targeting neurological and inflammatory pathways.

The chemical structure of 1-{Butyl(ethyl)aminosulfonyl}piperidine-4-carboxylic Acid consists of a piperidine ring substituted at the 4-position with a carboxylic acid group, while the 1-position is functionalized with a butyl(ethyl)amino sulfonyl moiety. This particular arrangement of functional groups imparts unique physicochemical properties to the molecule, including solubility, lipophilicity, and metabolic stability, which are critical factors in determining its suitability for therapeutic applications.

In recent years, there has been growing interest in the development of piperidine-based derivatives due to their demonstrated efficacy in modulating biological processes. Piperidine rings are commonly found in many approved drugs, owing to their ability to enhance binding affinity and selectivity towards biological targets. The introduction of a sulfonyl group at the 1-position of the piperidine ring further enhances the pharmacological potential of this compound by increasing its interaction with biological receptors and enzymes.

One of the most compelling aspects of 1-{Butyl(ethyl)aminosulfonyl}piperidine-4-carboxylic Acid is its potential as a lead compound for the development of new therapeutic agents. The carboxylic acid group at the 4-position provides a site for further derivatization, allowing chemists to modify the molecule's properties to optimize its pharmacokinetic and pharmacodynamic profiles. Additionally, the butyl(ethyl)amino sulfonyl moiety can serve as a hinge region for binding to biological targets, making this compound an attractive candidate for structure-based drug design.

Recent studies have highlighted the importance of sulfonyl-containing compounds in medicinal chemistry. Sulfonyl groups are known for their ability to enhance binding interactions due to their dipole moment and polarity. In particular, sulfonyl amides have been widely used in the development of drugs targeting enzymes such as kinases and proteases. The presence of a sulfonyl group in 1-{Butyl(ethyl)aminosulfonyl}piperidine-4-carboxylic Acid suggests that it may exhibit similar properties, making it a promising candidate for inhibiting key therapeutic targets.

The synthesis of 1-{Butyl(ethyl)aminosulfonyl}piperidine-4-carboxylic Acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a piperidine derivative followed by functionalization at the 1-position with a butyl(ethyl)amino sulfonyl group. The introduction of the carboxylic acid group at the 4-position is typically achieved through hydrolysis or oxidation reactions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions may also be employed to improve efficiency and selectivity.

In terms of biological activity, preliminary studies on related compounds suggest that 1-{Butyl(ethyl)aminosulfonyl}piperidine-4-carboxylic Acid may exhibit inhibitory effects on certain enzymes and receptors involved in neurological disorders and inflammation. For instance, derivatives with similar structural motifs have shown promise in preclinical models as inhibitors of cyclooxygenase (COX) enzymes, which are key mediators of pain and inflammation. Additionally, piperidine-based compounds have been investigated for their potential as monoamine oxidase (MAO) inhibitors, which are relevant in treating depression and neurodegenerative diseases.

The pharmacokinetic properties of 1-{Butyl(ethyl)aminosulfonyl}piperidine-4-carboxylic Acid are also an important consideration in its development as a therapeutic agent. Factors such as solubility, bioavailability, metabolic stability, and excretion pathways must be carefully evaluated to ensure that the compound behaves favorably in vivo. Computational modeling techniques can be used to predict these properties based on the molecule's structure, allowing researchers to make informed decisions about further optimization.

In conclusion, 1-{Butyl(ethyl)aminosulfonyl}piperidine-4-carboxylic Acid (CAS No. 1119452-27-5) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features make it well-suited for modulating biological pathways associated with neurological disorders and inflammation. With continued research into its synthesis, biological activity, and pharmacokinetic properties, this compound has the potential to contribute significantly to the development of new therapeutic agents.